3-Iodo-2-methoxyisonicotinic acid

• Molecular Formula: C7H6INO3
• Molecular Weight: 279.03 g/mol
• IUPAC Name: 3-iodo-2-methoxypyridine-4-carboxylic acid
• InChI: InChI=1S/C7H6INO3/c1-12-6-5(8)4(7(10)11)2-3-9-6/h2-3H,1H3,(H,10,11)
• InChI Key: FEMMIXJBPVMIGZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC(=C1I)C(=O)O

Description

3-Iodo-2-methoxyisonicotinic acid is a useful research compound. Its molecular formula is C7H6INO3 and its molecular weight is 279.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 28% methanol solution (5 g) of sodium methoxide was added 2-bromo-3-iodoisonicotinic acid (880 mg), and the mixture was stirred at 80° C. for 2 hr. To the reaction mixture was added 1N hydrochloric acid under ice-cooling, and the mixture was extracted with ethyl acetate. The organic layer was washed with saturated brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to give the title compound (780 mg).